4-Methyl-5,6-dihydroquinoline

• CAS No.: 133092-25-8
• Molecular Formula: C10H11N
• Molecular Weight: 145.2 g/mol
• IUPAC Name: 4-methyl-5,6-dihydroquinoline
• InChI: InChI=1S/C10H11N/c1-8-6-7-11-10-5-3-2-4-9(8)10/h3,5-7H,2,4H2,1H3
• InChI Key: HIVJVMNCXCNYCH-UHFFFAOYSA-N
• SMILES: CC1=C2CCC=CC2=NC=C1
• Synonyms: Quinoline, 5,6-dihydro-4-methyl- (9CI)

Description

4-Methyl-5,6-dihydroquinoline, also known as this compound, is a useful research compound. Its molecular formula is C10H11N and its molecular weight is 145.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude product of Step 5 (10.8 g, 40.0 mmol) was heated under reflux in toluene (100 m) for 30 min, cooled to room temperature, and extracted with 1N-HCl (3×50 ml). The extracts were basified with 10N-NaOH and extracted with dichloromethane (3×200 ml). The organic extracts were dried (MgSO4) and evaporated in vacuo to give an oil which was purified by chromatography (alumina; ether) to give the product (5.5 g, 95%) as an oil.